Cas no 12179-02-1 (Sodium hydroxide monohydrate)

• Product Name: Sodium hydroxide monohydrate
• CAS No: 12179-02-1
• MF: H₃NaO₂
• MW: 58.0123913288116
• MDL: MFCD00149229
• CID: 86690
• PubChem ID: 23719242
• Update Time: 2025-04-18

Sodium hydroxide monohydrate Chemical and Physical Properties

Names and Identifiers

• Sodium hydroxide monohydrate
• DTXSID70635808
• Sodium hydroxide--water (1/1/1)
• Na (O H) (H2 O)
• H2O NaOH
• MFCD00149229
• water sodium hydroxide
• FT-0623769
• JBJWASZNUJCEKT-UHFFFAOYSA-M
• water NaOH
• sodium hydroxide H2O
• 12200-64-5
• SODIUM HYDROXIDE MONOHYDRATE, 99.996per cent (METALS BASIS)
• SODIUM HYDROXIDE MONOHYDRATE, 99.996% (METALS BASIS)
• NaOH H2O
• 12179-02-1
• sodium;hydroxide;hydrate
• NaOH water
• sodium hydroxide water
• Sodium hydroxide (Na(OH)), hydrate (9CI)
• SODIUM HYDRATE HYDROXIDE

• MDL： MFCD00149229
• Inchi： 1S/Na.2H2O/h;2*1H2/q+1;;/p-1
• InChI Key： JBJWASZNUJCEKT-UHFFFAOYSA-M
• SMILES： [Na+].[OH-].O

Computed Properties

• Exact Mass: 58.00310
• Monoisotopic Mass: 58.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: Large pointed translucent crystals
• Density: 2.13
• Melting Point: 318.4°C
• Boiling Point: 1390°C
• Flash Point: 1390°C
• Water Partition Coefficient: Soluble in water and methanol.
• Stability/Shelf Life: hygroscopic
• PSA: 32.29000
• LogP: -0.24110
• Solubility: dissolve in water
• Merck: 14,8627
• Sensitiveness: Air Sensitive & Hygroscopic
• Vapor Pressure: No data available

Sodium hydroxide monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN1823
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Packing Group：II
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Hygroscopic. Air Sensitive. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Alkaline